Cas no 2418723-75-6 (methyl 3-{(tert-butoxy)carbonyl(methyl)amino}-5-ethynyl-4-methylbenzoate)

• Product Name: methyl 3-{(tert-butoxy)carbonyl(methyl)amino}-5-ethynyl-4-methylbenzoate
• CAS No: 2418723-75-6
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 5679607
• PubChem ID: 165769437
• Update Time: 2025-05-23

methyl 3-{(tert-butoxy)carbonyl(methyl)amino}-5-ethynyl-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-5-ethynyl-4-methylbenzoate
• 2418723-75-6
• EN300-26627472
• methyl 3-{(tert-butoxy)carbonyl(methyl)amino}-5-ethynyl-4-methylbenzoate

• Inchi： 1S/C17H21NO4/c1-8-12-9-13(15(19)21-7)10-14(11(12)2)18(6)16(20)22-17(3,4)5/h1,9-10H,2-7H3
• InChI Key： RYNPSXOUADRQGO-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=C(C(=O)OC)C=C(C#C)C=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 3-{(tert-butoxy)carbonyl(methyl)amino}-5-ethynyl-4-methylbenzoate

Compound CAS No. 2418723-75-6: Methyl 3-{(tert-butoxy)carbonyl(methyl)amino}-5-ethynyl-4-methylbenzoate

The compound with CAS number 2418723-75-6, known as methyl 3-{(tert-butoxy)carbonyl(methyl)amino}-5-ethynyl-4-methylbenzoate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a methyl ester group, a tert-butoxy carbonyl (Boc) protecting group, and an ethynyl substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, materials science, and advanced chemical synthesis.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. The tert-butoxy carbonyl (Boc) group, for instance, is widely used as a protecting group in peptide synthesis due to its stability under various reaction conditions. In this compound, the Boc group is attached to a methylamino moiety, which further enhances its utility in medicinal chemistry. The ethynyl group (a carbon-carbon triple bond) introduces additional reactivity and functionality, making this compound a valuable intermediate in the synthesis of complex molecules.

The methyl ester group present in the molecule plays a crucial role in modulating the physical and chemical properties of the compound. Ester groups are commonly used to improve the solubility and stability of compounds during synthesis and storage. In this case, the ester group contributes to the overall hydrophobicity of the molecule, which is an essential characteristic for many pharmaceutical applications.

One of the most exciting aspects of this compound is its potential application in drug delivery systems. Researchers have recently explored the use of such molecules as carriers for targeted drug delivery due to their ability to undergo controlled cleavage under specific conditions. The presence of both the Boc and ethynyl groups provides multiple sites for functionalization, enabling the attachment of various targeting ligands or therapeutic agents.

In addition to its medicinal applications, this compound has also found relevance in materials science. The ethynyl group can participate in click chemistry reactions, such as azide-alkyne cycloaddition (CuAAC), which are widely used for constructing complex molecular architectures. This makes the compound an attractive building block for synthesizing advanced materials with tailored properties.

Recent advancements in synthetic methodology have further enhanced our ability to synthesize such complex molecules with high precision. For instance, modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production of this compound. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible.

The structural complexity of methyl 3-{(tert-butoxy)carbonyl(methyl)amino}-5-ethynyl-4-methylbenzoate also makes it an excellent candidate for studying biological interactions. Researchers have utilized this compound as a probe to investigate enzyme activity and receptor binding mechanisms. Its unique combination of functional groups allows for precise modulation of these interactions, providing valuable insights into molecular recognition processes.

Furthermore, this compound has been implicated in studies related to cancer biology. Its ability to modulate specific signaling pathways makes it a promising lead compound for anti-tumor drug development. Recent preclinical studies have demonstrated its potential to inhibit key enzymes involved in cancer progression, highlighting its therapeutic potential.

In conclusion, methyl 3-{(tert-butoxy)carbonyl(methyl)amino}-5-ethynyl-4-methylbenzoate is a multifaceted compound with applications spanning organic synthesis, medicinal chemistry, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As ongoing research continues to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.